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Compound of Interest

Compound Name: cis-2-Bromocyclohexanol

Cat. No.: B101969 Get Quote

An In-depth Technical Guide on cis-2-Bromocyclohexanol

This guide provides essential physicochemical data for cis-2-Bromocyclohexanol, a
compound of interest to researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Core Molecular Data
The fundamental properties of cis-2-Bromocyclohexanol, including its molecular formula and

weight, are crucial for a variety of experimental and theoretical applications, from reaction

stoichiometry to spectroscopic analysis.

The molecular formula for cis-2-Bromocyclohexanol is C6H11BrO.[1][2][3][4][5][6][7] This

indicates that each molecule is composed of six carbon atoms, eleven hydrogen atoms, one

bromine atom, and one oxygen atom. The molecular weight is a critical parameter for

converting between mass and moles, essential for any quantitative chemical work. The

calculated molecular weight for this compound is approximately 179.06 g/mol .[1][2][8]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for cis-2-
Bromocyclohexanol are summarized in the table below.
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Parameter Value

Molecular Formula C6H11BrO

Molecular Weight 179.06 g/mol [1][2][8]

CAS Number 16536-57-5[1][2][4][6]

Molecular Composition
The following diagram illustrates the elemental composition of cis-2-Bromocyclohexanol.

Caption: Elemental composition of cis-2-Bromocyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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